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Compound of Interest

Compound Name: 1-Nitrocyclohexene

Cat. No.: B1209902

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the hazards and safety
precautions for 1-Nitrocyclohexene. The following sections detail the chemical and physical
properties, known hazards, handling and storage procedures, emergency protocols, and waste
disposal of this compound, tailored for a scientific audience.

Chemical and Physical Properties

1-Nitrocyclohexene is an organic compound with the molecular formula C6HINO2.[1][2][3] It
is characterized by a nitro group attached to a cyclohexene ring and is typically a colorless to
pale yellow liquid with a distinct odor.[1] It is soluble in organic solvents with limited solubility in
water.[1] Due to the presence of a double bond and the electron-withdrawing nitro group, it is a

reactive compound.[1]

Table 1: Physical and Chemical Properties of 1-Nitrocyclohexene
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Property Value Source
Molecular Formula C6HIONO2 [L1121[31[4115]
Molecular Weight 127.14 g/mol [11[2][41[5]
Appearance Colorless to pale yellow liquid [1]

Boiling Point 66-68 °C at 1.5 mmHg [41[6]
Density 1.127 g/mL at 25 °C [6]

Flash Point 79 °C (174.2 °F) - closed cup

Refractive Index n20/D 1.505 [6]

Storage Temperature 2-8°C [6]

Hazard Identification and Classification

1-Nitrocyclohexene is considered a hazardous substance. The primary hazard identified is
serious eye irritation.

Table 2: GHS Hazard Classification for 1-Nitrocyclohexene

Hazard Hazard . .
Hazard Class Pictogram Signal Word
Category Statement
Serious eye H319: Causes
damage/eye 2A serious eye GHSO07 Warning
irritation irritation

(Source:[2][4][5])

Experimental Protocols: Safe Handling and
Personal Protection

Adherence to strict safety protocols is mandatory when handling 1-Nitrocyclohexene to
minimize exposure and ensure a safe laboratory environment.
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Engineering Controls

o Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical
fume hood.[4]

o Emergency Equipment: Emergency exits and a risk-elimination area should be clearly
designated.[4] Eyewash stations and safety showers must be readily accessible.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following
PPE is recommended:

o Eye and Face Protection: Tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards are required.[4]

e Skin Protection:

o Gloves: Chemical-impermeable gloves that satisfy the specifications of EU Directive
89/686/EEC and the standard EN 374 must be worn.[4] Gloves should be inspected for
integrity before each use.

o Protective Clothing: Wear fire/flame resistant and impervious clothing.[4] A lab coat or
chemical-resistant apron should be worn.

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face
respirator should be used.[4]

General Hygiene Practices

¢ Avoid contact with skin, eyes, and clothing.[4]
e Do not breathe vapors or mists.[4]
e Wash hands thoroughly after handling.[4]

o Contaminated clothing should be removed and laundered before reuse.
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Storage and Incompatibility

Proper storage of 1-Nitrocyclohexene is crucial to maintain its stability and prevent hazardous
reactions.

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place.[4] The recommended storage temperature is between 2-8°C.[6]

¢ Incompatible Materials: Store apart from foodstuff containers and incompatible materials.[4]
While specific incompatibilities for 1-Nitrocyclohexene are not detailed in the provided
results, related compounds like nitroalkanes are incompatible with oxidizing agents and
reducing agents.

Emergency Procedures

A clear and well-rehearsed emergency plan is essential for responding to incidents involving 1-
Nitrocyclohexene.

First-Aid Measures

Table 3: First-Aid Procedures for 1-Nitrocyclohexene Exposure
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Exposure Route First-Aid Protocol

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If not breathing, give

Inhalation artificial respiration. Seek immediate medical
attention. Do not use mouth-to-mouth

resuscitation if the chemical was inhaled.[4]

Immediately remove contaminated clothing.
Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor.[4]

Rinse cautiously with pure water for at least 15

minutes. Remove contact lenses if present and
Eye Contact ] o ) ]

easy to do. Continue rinsing. Seek immediate

medical attention.[4]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion , .
unconscious person. Call a doctor or Poison

Control Center immediately.[4]

Fire-Fighting Measures

» Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

o Specific Hazards: The specific hazards arising from the chemical in a fire are not detailed,
but combustion may produce hazardous gases.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Accidental Release Measures

o Personal Precautions: Avoid dust formation and breathing vapors, mist, or gas.[4] Use
personal protective equipment, including chemical-impermeable gloves.[4]

o Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[4] Do not
let the chemical enter drains.[4]
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e Containment and Cleanup:

(¢]

Ensure adequate ventilation and remove all sources of ignition.[4]

[¢]

Evacuate personnel to safe areas and keep people away from and upwind of the spill.[4]

[¢]

Use spark-proof tools and explosion-proof equipment.[4]

[e]

Collect the spillage and place it in a suitable, closed container for disposal.[4]

Disposal Considerations

» Disposal Method: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[4]

o Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for
recycling or reconditioning.[4]

e Regulations: Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[4]
Do not discharge to sewer systems.[4] Disposal must be in accordance with all applicable
federal, state, and local regulations.

Visualized Workflows and Logical Relationships

The following diagrams illustrate the logical flow of actions for safe handling and emergency
response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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